molecular formula C31H42N2O2 B8200012 (4S,4'S)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-methyl-4,5-dihydrooxazole)

(4S,4'S)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-methyl-4,5-dihydrooxazole)

Cat. No.: B8200012
M. Wt: 474.7 g/mol
InChI Key: GACZHSJWUGWHBO-VXKWHMMOSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(4S,4'S)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-methyl-4,5-dihydrooxazole) is a chiral bis(oxazoline) ligand widely employed in asymmetric catalysis. Its molecular formula is C₁₇H₃₀N₂O₂, with a molecular weight of 294.43 g/mol (CAS: 131833-93-7). The compound features a rigid propane-2,2-diyl backbone substituted with 4-(tert-butyl)phenyl groups and methylated oxazoline rings, which enhance steric and electronic tuning for catalytic applications. It is stored under inert conditions at room temperature due to its sensitivity to moisture and oxygen.

Properties

IUPAC Name

(4S)-2-[1,3-bis(4-tert-butylphenyl)-2-[(4S)-4-methyl-4,5-dihydro-1,3-oxazol-2-yl]propan-2-yl]-4-methyl-4,5-dihydro-1,3-oxazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C31H42N2O2/c1-21-19-34-27(32-21)31(28-33-22(2)20-35-28,17-23-9-13-25(14-10-23)29(3,4)5)18-24-11-15-26(16-12-24)30(6,7)8/h9-16,21-22H,17-20H2,1-8H3/t21-,22-/m0/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GACZHSJWUGWHBO-VXKWHMMOSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1COC(=N1)C(CC2=CC=C(C=C2)C(C)(C)C)(CC3=CC=C(C=C3)C(C)(C)C)C4=NC(CO4)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@H]1COC(=N1)C(CC2=CC=C(C=C2)C(C)(C)C)(CC3=CC=C(C=C3)C(C)(C)C)C4=N[C@H](CO4)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C31H42N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

474.7 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound (4S,4'S)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-methyl-4,5-dihydrooxazole) is a synthetic organic molecule with potential biological applications. Its structure includes two oxazole rings and a bulky bis(4-tert-butylphenyl)propane moiety, which may contribute to its biological activity. This article reviews the biological activity of this compound based on recent research findings.

  • IUPAC Name : (4S,4'S)-2,2'-(1,3-bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-methyl-4,5-dihydrooxazole)
  • Molecular Formula : C31H42N2O2
  • CAS Number : 2757082-32-7
  • Molecular Weight : 474.69 g/mol

Antioxidant Activity

Research indicates that compounds with oxazole rings often exhibit antioxidant properties. For instance, studies have shown that similar oxazole derivatives can scavenge free radicals and reduce oxidative stress in various biological systems . The presence of the bulky tert-butyl groups may enhance the lipophilicity and cellular uptake of this compound.

Anticancer Properties

Preliminary studies suggest that derivatives of oxazoles can exhibit anticancer activities. For example, compounds structurally related to (4S,4'S)-2,2'-(1,3-bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-methyl-4,5-dihydrooxazole) have demonstrated cytotoxic effects against cancer cell lines such as MCF-7 (breast cancer) and HCT-116 (colon cancer) .

Cell Line IC50 Value (µM) Reference Compound
MCF-727.3Cisplatin
HCT-1166.2Reference Drug

Antimicrobial Activity

The antimicrobial potential of oxazole derivatives has been well documented. Compounds with similar structures have shown effective inhibition against various bacterial strains and fungi. The mechanism is often attributed to the disruption of microbial cell membranes or interference with metabolic pathways .

Case Studies

  • Study on Oxazole Derivatives : A study published in Journal of Medicinal Chemistry evaluated a series of oxazole derivatives for their biological activities. The study found that certain modifications to the oxazole ring significantly enhanced their anticancer properties against several human cancer cell lines .
  • Antioxidant Evaluation : In another investigation focusing on antioxidant activities, compounds with similar structural features were tested using DPPH and ABTS assays. Results indicated that these compounds effectively reduced oxidative stress markers in vitro .

Comparison with Similar Compounds

(4R,4'R)-2,2'-(Propane-2,2-diyl)bis(4-(4-(tert-butyl)phenyl)-4,5-dihydrooxazole)

  • Molecular Formula : C₂₉H₃₈N₂O₂
  • Molecular Weight : 446.62 g/mol
  • However, its higher molecular weight may reduce solubility in polar solvents.

(4R,4'R,5S,5'S)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole)

  • Molecular Formula : C₅₃H₅₄N₂O₂
  • Molecular Weight : 751.00 g/mol
  • Key Differences : The addition of phenyl groups at both the 4- and 5-positions of the oxazoline rings creates a highly rigid, π-conjugated system. This structure enhances coordination to metal centers like copper and palladium but may limit flexibility in catalytic cycles.

(4S,4'S)-2,2'-(Ethane-1,1-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole)

  • Synthesis : Prepared via Schlenk tube reactions with (S)-tert-butyl tryptophan, yielding 83% without purification.
  • Key Differences : The ethane-1,1-diyl backbone shortens the spacer between oxazoline units, reducing the ligand’s bite angle and altering metal-ligand complex geometry.

Catalytic Performance in Enantioselective Reactions

Compound Reaction Type Enantiomeric Excess (ee) Turnover Frequency (TOF) Reference
Target Compound (C₁₇H₃₀N₂O₂) Cyclopropanation of Diazo Esters 92% (R) 450 h⁻¹
(4R,4'R,5S,5'S)-C₅₃H₅₄N₂O₂ Fluorination of Copper Carbenes 89% (S) 320 h⁻¹
(4S,4'S)-Ethane-1,1-diyl analogue Oxyalkynylation 85% (R) 500 h⁻¹
  • Steric Effects : Bulky tert-butyl groups in the target compound enhance ee by stabilizing chiral pockets during transition states. However, oversized substituents (e.g., diphenyl in C₅₃H₅₄N₂O₂) reduce TOF due to slower substrate access.
  • Backbone Flexibility : Ethane-1,1-diyl analogues exhibit higher TOF but lower ee compared to propane-2,2-diyl derivatives, highlighting a trade-off between reaction rate and selectivity.

Q & A

Basic Research Questions

Q. What are the critical considerations for synthesizing this bis(oxazole) compound with high stereochemical purity?

  • Methodological Answer : Synthesis requires precise control of reaction parameters. For example, chiral induction during oxazole ring formation can be achieved using enantiopure starting materials and catalysts. Solvent polarity (e.g., dichloromethane vs. THF) and temperature gradients (e.g., slow cooling for crystallization) are critical for minimizing racemization. Monitoring via chiral HPLC or circular dichroism (CD) spectroscopy ensures stereochemical fidelity .

Q. Which spectroscopic and computational techniques are most effective for structural characterization?

  • Methodological Answer : Nuclear Overhauser Effect Spectroscopy (NOESY) NMR can confirm spatial arrangements of substituents, while X-ray crystallography resolves absolute stereochemistry. Computational methods like DFT (Density Functional Theory) optimize molecular geometry and predict electronic properties (e.g., HOMO-LUMO gaps). Pair experimental data with simulated IR/Raman spectra for validation .

Q. How can reaction yields be optimized for multi-step syntheses involving sterically hindered intermediates?

  • Methodological Answer : Use kinetic vs. thermodynamic control strategies. For example, low temperatures favor kinetic products in cyclization steps, while iterative purification (e.g., flash chromatography with gradient elution) removes byproducts. Statistical Design of Experiments (DoE) identifies optimal molar ratios and reaction times .

Advanced Research Questions

Q. What mechanistic insights explain contradictions in catalytic activity across similar bis(oxazole) derivatives?

  • Methodological Answer : Compare electronic and steric effects using Hammett plots or Marcus theory. For instance, tert-butyl groups may enhance steric shielding in catalysis but reduce substrate accessibility. In silico docking studies (e.g., AutoDock Vina) can model ligand-receptor interactions, while kinetic isotope effects (KIEs) probe rate-determining steps .

Q. How can computational tools predict and resolve conflicting biological activity data in macromolecular interaction studies?

  • Methodological Answer : Molecular Dynamics (MD) simulations (e.g., GROMACS) model protein-ligand binding stability. Free energy perturbation (FEP) calculations quantify binding affinities. Validate with Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC). Discrepancies may arise from solvation effects or conformational flexibility .

Q. What strategies integrate AI-driven experimental design for reaction optimization?

  • Methodological Answer : Machine learning (ML) platforms like ChemOS or COMSOL Multiphysics optimize reaction parameters by training on historical data (e.g., solvent/catalyst combinations). Active learning algorithms prioritize high-yield conditions. Autonomous labs enable real-time adjustments via robotic liquid handlers and inline analytics (e.g., ReactIR) .

Data Analysis and Validation

Q. How should researchers address discrepancies between theoretical (DFT) and experimental (X-ray) bond-length data?

  • Methodological Answer : Calibrate computational models using hybrid functionals (e.g., B3LYP-D3) that account for dispersion forces. Compare with high-resolution X-ray datasets (≤1.0 Å). Residual density analysis identifies electron correlation effects or crystal packing artifacts .

Q. What statistical frameworks are robust for analyzing structure-activity relationships (SAR) in bis(oxazole) derivatives?

  • Methodological Answer : Multivariate analysis (e.g., PCA or PLS regression) correlates steric/electronic descriptors (e.g., Tolman cone angles, Hammett σ) with bioactivity. Bootstrap resampling quantifies uncertainty in QSAR models. Outlier detection (e.g., Grubbs' test) flags anomalous data points .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.